Cas no 62593-33-3 (3,4-Heptanediol)

• Product Name: 3,4-Heptanediol
• CAS No: 62593-33-3
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 511589
• Update Time: 2026-04-29

3,4-Heptanediol Chemical and Physical Properties

Names and Identifiers

• 3,4-Heptanediol
• heptane-3,4-diol
• 3,4-Heptandiol
• AC1L3ZFO
• AC1Q779D
• AR-1E9326
• CTK2F5383
• EINECS 263-620-2
• Heptan-3,4-diol
• NSC51948
• NSC 51948

Computed Properties

• Exact Mass: 132.11508
• Monoisotopic Mass: 132.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 0.945±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98-99 ºC
• Boiling Point: 212 ºC (761 Torr)
• Flash Point: 107.5±7.2 ºC,
• Refractive Index: 1.4300 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 40.46
• LogP: 0.91830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols